Cas no 1018996-02-5 (1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine)

1-(1,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine is a sulfonamide-functionalized piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 1,5-dimethylpyrazole moiety linked to a piperidine ring via a sulfonyl group, offering a versatile scaffold for further functionalization. The presence of the primary amine at the 4-position of the piperidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. This compound exhibits favorable physicochemical properties, including moderate solubility and stability, which are advantageous for drug discovery efforts. Its unique structural features may contribute to interactions with biological targets, particularly in the development of enzyme inhibitors or receptor modulators.
1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine structure
1018996-02-5 structure
Product Name:1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine
CAS No:1018996-02-5
MF:C10H18N4O2S
MW:258.340520381927
MDL:MFCD06805730
CID:3158952
PubChem ID:25247406
Update Time:2025-10-29

1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-amine
    • 1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine
    • DTXSID701188185
    • 1-(1,5-dimethylpyrazol-4-yl)sulfonylpiperidin-4-amine
    • STK350278
    • 1-[(1,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-piperidinamine
    • BBL040391
    • AKOS005167290
    • 1018996-02-5
    • 1-(1,5-DIMETHYLPYRAZOL-4-YLSULFONYL)PIPERIDIN-4-AMINE
    • 1-((1,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)-4-piperidinamine
    • TQB99602
    • EN300-230338
    • CHEMBL4554178
    • 1-((1,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-4-amine
    • MDL: MFCD06805730
    • Inchi: 1S/C10H18N4O2S/c1-8-10(7-12-13(8)2)17(15,16)14-5-3-9(11)4-6-14/h7,9H,3-6,11H2,1-2H3
    • InChI Key: SWHQOYIKZPGDJC-UHFFFAOYSA-N
    • SMILES: S(C1C=NN(C)C=1C)(N1CCC(CC1)N)(=O)=O

Computed Properties

  • Exact Mass: 258.11504700Da
  • Monoisotopic Mass: 258.11504700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 89.6Ų

1-(1,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-amine Security Information

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